Cas no 1308383-79-0 (1-{2-Azabicyclo[2.2.1]heptan-2-yl}-2-(piperidin-4-yl)ethan-1-one)

• Product Name: 1-{2-Azabicyclo[2.2.1]heptan-2-yl}-2-(piperidin-4-yl)ethan-1-one
• CAS No: 1308383-79-0
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 4772502
• Update Time: 2025-05-21

1-{2-Azabicyclo[2.2.1]heptan-2-yl}-2-(piperidin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{2-azabicyclo[2.2.1]heptan-2-yl}-2-(piperidin-4-yl)ethan-1-one
• 1-(2-azabicyclo[2.2.1]heptan-2-yl)-2-piperidin-4-ylethanone
• 1-{2-Azabicyclo[2.2.1]heptan-2-yl}-2-(piperidin-4-yl)ethan-1-one

• Inchi： 1S/C13H22N2O/c16-13(8-10-3-5-14-6-4-10)15-9-11-1-2-12(15)7-11/h10-12,14H,1-9H2
• InChI Key： RNCRGJTXXHMFOA-UHFFFAOYSA-N
• SMILES： O=C(CC1CCNCC1)N1CC2CCC1C2

Computed Properties

• Exact Mass: 222.173213330 g/mol
• Monoisotopic Mass: 222.173213330 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.299
• Molecular Weight: 222.33

Additional information on 1-{2-Azabicyclo[2.2.1]heptan-2-yl}-2-(piperidin-4-yl)ethan-1-one

Comprehensive Overview of 1-{2-Azabicyclo[2.2.1]heptan-2-yl}-2-(piperidin-4-yl)ethan-1-one (CAS No. 1308383-79-0)

The compound 1-{2-Azabicyclo[2.2.1]heptan-2-yl}-2-(piperidin-4-yl)ethan-1-one (CAS No. 1308383-79-0) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its azabicyclo and piperidinyl moieties make it a promising candidate for various pharmacological applications. Researchers are particularly interested in its potential as a central nervous system (CNS) modulator, given its ability to interact with neurotransmitter receptors. The compound's bicyclic framework and heterocyclic components contribute to its stability and bioavailability, making it a subject of ongoing studies.

In recent years, the demand for novel small molecule therapeutics has surged, driven by the need for treatments targeting neurodegenerative diseases and mental health disorders. 1-{2-Azabicyclo[2.2.1]heptan-2-yl}-2-(piperidin-4-yl)ethan-1-one aligns with this trend, as its structure suggests potential efficacy in modulating dopaminergic and serotonergic pathways. These properties have led to its inclusion in high-throughput screening programs aimed at identifying next-generation psychoactive compounds with improved safety profiles.

The synthesis of 1308383-79-0 involves multi-step organic reactions, often starting from readily available piperidine derivatives and azabicycloalkanes. Key challenges in its production include achieving high enantiomeric purity and optimizing yield. Advanced techniques such as asymmetric catalysis and flow chemistry have been explored to address these issues. The compound's logP and pKa values indicate favorable blood-brain barrier permeability, a critical factor for CNS-targeted drugs.

From a drug development perspective, 1-{2-Azabicyclo[2.2.1]heptan-2-yl}-2-(piperidin-4-yl)ethan-1-one has shown promise in preclinical studies. Its receptor binding affinity and selectivity profiles suggest potential applications in treating conditions like anxiety, depression, and cognitive impairment. However, further in vivo studies are needed to validate its efficacy and safety. The compound's metabolic stability and toxicity are also under investigation, as these factors are crucial for advancing it to clinical trials.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize 1308383-79-0. Efforts include minimizing the use of hazardous solvents and reducing waste generation. These initiatives align with the growing emphasis on environmentally friendly pharmaceutical production. Additionally, computational tools like molecular docking and QSAR modeling are being employed to predict the compound's interactions with biological targets, accelerating the drug discovery process.

The intellectual property landscape surrounding 1-{2-Azabicyclo[2.2.1]heptan-2-yl}-2-(piperidin-4-yl)ethan-1-one is evolving, with several patents filed for its derivatives and applications. This reflects the compound's commercial potential and the competitive nature of the pharmaceutical industry. Companies are investing in structure-activity relationship (SAR) studies to identify analogs with enhanced properties, further underscoring the importance of this chemical entity.

In summary, 1-{2-Azabicyclo[2.2.1]heptan-2-yl}-2-(piperidin-4-yl)ethan-1-one (CAS No. 1308383-79-0) represents a fascinating area of research at the intersection of organic chemistry and pharmacology. Its unique structure and potential therapeutic applications make it a compound of interest for scientists and industry professionals alike. As research progresses, this molecule may pave the way for innovative treatments addressing some of the most pressing health challenges of our time.